3-(2-Oxopiperidin-1-yl)propanenitrile

Core Science & Biosynthesis

chemical and physical properties of 3-(2-Oxopiperidin-1-yl)propanenitrile

An In-depth Technical Guide to 3-(2-Oxopiperidin-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Oxopiperidin-1-yl)propanenitrile, a derivative of the cyclic amide 2-piperidone, represents a molecule of significant interest in medicinal chemistry and synthetic organic chemistry. Its structure incorporates a lactam ring and a nitrile functional group, providing a versatile scaffold for the development of novel chemical entities. The presence of these functional groups allows for a variety of chemical transformations, making it a valuable building block in the synthesis of more complex molecules, including potential pharmaceutical agents. This guide provides a comprehensive overview of the known chemical and physical properties of this compound, details its synthesis and characterization, and discusses relevant safety considerations.

Chemical and Physical Properties

A foundational understanding of a compound's properties is critical for its application in research and development. This section outlines the key chemical and physical characteristics of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Property	Value
IUPAC Name	3-(2-Oxopiperidin-1-yl)propanenitrile
CAS Number	73186-30-8[1]
Molecular Formula	C₈H₁₂N₂O[1]
Molecular Weight	152.2 g/mol [1]

The structure of 3-(2-Oxopiperidin-1-yl)propanenitrile consists of a 2-piperidone ring N-substituted with a cyanoethyl group. The lactam functionality and the nitrile group are key features that dictate its chemical reactivity.

Caption: Molecular structure of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Limited data is available for the physical properties of this specific compound. The following information has been reported:

Property	Value	Source
Boiling Point	147 °C at 2.5 Torr	[1]

Further characterization of properties such as melting point, solubility, and density would be beneficial for its broader application.

Synthesis and Reactivity

The synthesis of 3-(2-Oxopiperidin-1-yl)propanenitrile is typically achieved through a Michael addition reaction, a common method for forming carbon-carbon bonds.

The most direct route to 3-(2-Oxopiperidin-1-yl)propanenitrile involves the base-catalyzed reaction of 2-piperidone with acrylonitrile. This reaction, a form of cyanoethylation, proceeds via the nucleophilic attack of the deprotonated lactam nitrogen onto the electrophilic β-carbon of acrylonitrile.

Caption: General workflow for the synthesis of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Experimental Protocol: A Representative Synthesis

Causality Behind Experimental Choices: The selection of a strong, non-nucleophilic base like sodium hydride is crucial to deprotonate the lactam nitrogen without competing in the addition to acrylonitrile. An aprotic solvent such as dioxane or toluene is used to prevent quenching the base and to facilitate the reaction at an appropriate temperature. The reaction temperature is often elevated to ensure a reasonable reaction rate.

• Reaction Setup: To a solution of 2-piperidone in an appropriate anhydrous solvent (e.g., dioxane), a catalytic amount of a suitable base (e.g., sodium hydride or a phase-transfer catalyst like Triton B) is added under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Acrylonitrile: Acrylonitrile is added dropwise to the reaction mixture, maintaining control over the reaction temperature, as the Michael addition is exothermic.

• Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material is consumed.

• Workup: Upon completion, the reaction is carefully quenched with water or a dilute acid. The product is then extracted into an organic solvent.

• Purification: The crude product is purified, typically by vacuum distillation, to yield the pure 3-(2-Oxopiperidin-1-yl)propanenitrile.

The chemical reactivity of 3-(2-Oxopiperidin-1-yl)propanenitrile is dominated by its two primary functional groups:

• Nitrile Group: The nitrile can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid or amide. It can also be reduced to a primary amine.

• Lactam Ring: The amide bond within the lactam ring can be cleaved by hydrolysis, though this typically requires more forcing conditions than the hydrolysis of the nitrile. The carbonyl group can also undergo reduction.

This dual functionality makes it a versatile intermediate in the synthesis of various piperidine-based compounds, which are prevalent in many biologically active molecules.[2]

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic techniques is employed for this purpose.

Caption: Workflow for the analytical characterization of the target compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the protons on the piperidone ring and the ethyl chain. The protons alpha to the nitrile and the carbonyl group will appear as characteristic triplets.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the carbonyl carbon, the nitrile carbon, and the individual carbons of the piperidone ring and the ethyl chain.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the nitrile (C≡N) stretch around 2250 cm⁻¹ and a strong absorption for the lactam carbonyl (C=O) stretch around 1650 cm⁻¹.

• Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the compound, with the molecular ion peak (M+) expected at m/z 152.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 3-(2-Oxopiperidin-1-yl)propanenitrile. While a specific Safety Data Sheet (SDS) for this compound is not widely available, general precautions for nitriles and lactams should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any potential vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[3][4]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

It is imperative to consult a comprehensive Safety Data Sheet for related compounds, such as other aliphatic nitriles, to gain a fuller understanding of potential hazards.[5][6][7]

Conclusion

3-(2-Oxopiperidin-1-yl)propanenitrile is a valuable synthetic intermediate with a rich chemical profile. Its straightforward synthesis and the presence of two versatile functional groups make it an attractive starting material for the construction of more complex, potentially bioactive molecules. This guide has provided a detailed overview of its chemical and physical properties, synthetic methodology, and analytical characterization, offering a solid foundation for researchers and scientists working with this compound.

References

• NextSDS. (n.d.). 3-(2-oxopyridin-1-yl)propanenitrile — Chemical Substance Information. Retrieved from [Link]

• Google Patents. (n.d.). EP3643704B1 - New intermediates for the preparation of remifentanil hydrochloride.

• PubChem. (n.d.). 3-Oxo-3-(piperidin-1-yl)-2-{[(prop-2-yn-1-yl)oxy]imino}propanenitrile. Retrieved from [Link]

• PubMed. (2025, January 3). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). CAS RN 73186-30-8 | 3-(2-Oxopiperidin-1-yl)propanenitrile. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Retrieved from [Link]

• Airgas. (2017, December 4). Safety Data Sheet - Propionitrile. Retrieved from [Link]

• ResearchGate. (n.d.). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Retrieved from [Link]

• Google Patents. (n.d.). US20160122354A1 - PROCESS FOR THE PREPARATION OF (3R,4R)-4-METHYL-3-(METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL-AMINO)-ß-OXO-1-PIPERIDINEPROPANENITRILE AND ITS SALTS.

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. airgas.com [airgas.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Comprehensive Safety Data and Handling Guidelines for 3-(2-Oxopiperidin-1-yl)propanenitrile

Part 1: Introduction & Chemical Identity

As a Senior Application Scientist, I approach the handling of specialized synthetic intermediates with a rigorous, causality-driven safety framework. 3-(2-Oxopiperidin-1-yl)propanenitrile (CAS RN: 73186-30-8) is a bifunctional molecule containing both a delta-valerolactam (2-oxopiperidine) ring and a propanenitrile moiety[1]. Because this compound is primarily intended for laboratory research and development, it must be treated with the universal recognition of having "unknown hazards and toxicity"[1]. However, by analyzing its structural components—specifically the aliphatic nitrile group—we can predict its toxicological profile and engineer self-validating safety protocols to mitigate exposure risks.

Part 2: Physical & Chemical Properties

Understanding the physical properties of 3-(2-Oxopiperidin-1-yl)propanenitrile is critical for designing safe experimental workflows. The presence of both a highly polar lactam carbonyl and a nitrile group induces strong intermolecular dipole-dipole interactions, significantly elevating its boiling point relative to non-polar analogs of similar molecular weight.

Property	Quantitative Value	Causality / Operational Significance
Chemical Name	3-(2-Oxopiperidin-1-yl)propanenitrile	Nomenclature defines the lactam and nitrile functional groups.
CAS Registry Number	73186-30-8	Essential for precise inventory tracking and regulatory compliance[1].
Molecular Formula	C8H12N2O	Dictates reaction stoichiometry and mass balance calculations[2].
Molecular Weight	152.2 g/mol	Utilized for molarity, yield, and kinetic concentration determinations[2].
Boiling Point	147 °C at 2.5 Torr (lit.)	High boiling point under vacuum indicates low volatility at standard temperature and pressure (STP), reducing acute inhalation risks unless aerosolized or heated[1].
Purity	≥ 95%	Impurities may alter the toxicity profile or reactivity unpredictably[1].

Part 3: Mechanistic Toxicology & Hazard Assessment

While specific in vivo toxicological data for 3-(2-Oxopiperidin-1-yl)propanenitrile is limited, we must extrapolate its hazard profile from the well-documented behavior of aliphatic nitriles.

Causality of Toxicity: Aliphatic nitriles are not merely dermal irritants; they present a systemic toxicity risk due to their potential for hepatic biotransformation. Research demonstrates that many aliphatic nitriles undergo bioactivation in the liver via cytochrome P450 enzymes[3]. This alpha-hydroxylation produces a highly unstable cyanohydrin intermediate, which spontaneously decomposes to release free cyanide (CN⁻)[3]. The free cyanide then binds to the ferric (Fe³⁺) ion of cytochrome c oxidase in the mitochondrial electron transport chain, halting oxidative phosphorylation and leading to rapid cellular hypoxia and ATP depletion[3].

Figure 1: Metabolic bioactivation pathway of aliphatic nitriles to free cyanide.

Barrier Defense Mechanics: To prevent dermal absorption, nitrile gloves are standard in chemical laboratories[4]. However, thin disposable nitrile gloves (≤5 mil) provide only limited, short-term splash protection against organic solvents and nitriles[4]. Furthermore, simulated hand movement during experimental procedures has been shown to decrease chemical breakthrough time (BT) by an average of 18% and increase the steady-state permeation rate (SSPR)[5]. To counteract this, our self-validating protocols mandate double gloving. Studies indicate that double gloving with disposable nitrile gloves increases the breakthrough time by a factor of approximately 4.0 compared to a single layer, ensuring a robust physical barrier[6].

Glove Configuration	Relative Breakthrough Time (BT)	Relative Permeation Rate (SSPR)
Single Layer Nitrile (Static)	1.0x (Baseline)	1.0x (Baseline)
Single Layer Nitrile (Movement)	~0.82x (Decreased)[5]	~1.18x (Increased)[5]
Double Layer Nitrile	~4.0x (Significantly Increased)[6]	~0.28x (Significantly Decreased)[6]

Part 4: Standard Operating Procedures (SOP) & Experimental Workflows

Prudent execution of experiments requires a self-validating system where each step verifies the safety of the next[7]. The following workflow details the safe handling and dispensing of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Figure 2: Standard operating procedure for safe handling and dispensing.

Step-by-Step Methodology: Safe Dispensing and Reaction Setup

• Pre-Operational Verification: Before handling the chemical, verify that the laboratory fume hood is fully operational. Validation: Check the digital monitor to ensure a minimum face velocity of 100 feet per minute (fpm). Never put your head inside an operating hood[7].

• PPE Donning: Equip standard laboratory attire (long pants, closed-toe shoes). Don a 100% cotton lab coat, ANSI-certified safety goggles, and two pairs of disposable nitrile gloves (minimum 4-mil thickness each)[8]. Validation: Perform a visual inspection of the outer gloves for micro-tears before proceeding.

• Chemical Transfer: Transport the sealed container of 3-(2-Oxopiperidin-1-yl)propanenitrile to the fume hood. Keep all reactions and hazardous chemicals at least 6 inches (15 cm) behind the plane of the sash[7].

• Dispensing: Utilizing a glass syringe or a calibrated micropipette with chemically resistant tips, accurately dispense the required volume. Because the boiling point is high (147 °C at 2.5 Torr), vapor generation at room temperature is minimal[1], but aerosolization must be strictly avoided.

• Glove Management: If the outer glove comes into contact with the chemical, immediately pause the operation, remove the contaminated outer glove, and don a fresh outer glove to prevent cross-contamination and breakthrough[4].

• Post-Dispensing Decontamination: Seal the primary container. Wipe down the exterior of the container and the immediate work surface within the fume hood using a compatible solvent, followed by soap and water. Dispose of all contaminated wipes and the outer layer of gloves in a designated hazardous waste receptacle. Wash hands immediately after removing the final pair of gloves[4].

Part 5: Emergency Response & Spill Mitigation

Despite rigorous preventative measures, accidental spills can occur. A pre-planned, logical response is critical to minimize exposure and environmental impact[7]. Nitriles are generally incompatible with strong acids, bases, and oxidizers, and can produce highly toxic hydrogen cyanide (HCN) gas if burned or reacted improperly.

Figure 3: Emergency response and decision-making workflow for chemical spills.

Step-by-Step Methodology: Spill Cleanup Protocol

• Isolation and Assessment: Immediately halt all work. If the spill is large (>100 mL) or occurs outside of a fume hood, evacuate the laboratory and contact Environmental Health and Safety (EHS)[7]. For small, contained spills inside the fume hood, proceed to step 2.

• Containment: Ensure the fume hood sash is lowered to the minimum workable height to maximize exhaust efficiency. Do not use water if the chemical is concentrated, as it may spread the contamination.

• Absorption: Apply an inert, non-combustible absorbent material (such as vermiculite or dry sand) directly onto the spill, working from the perimeter toward the center to prevent spreading.

• Collection: Using a non-sparking scoop, carefully transfer the saturated absorbent into a chemically compatible, sealable hazardous waste container.

• Surface Decontamination: Wash the spill area thoroughly with a mild detergent and water. Avoid using strong acidic or basic cleaning agents, which could react with residual nitrile compounds.

• Reporting: Label the waste container accurately and submit a spill report to EHS for proper disposal and incident documentation.

References

• University of Pennsylvania Environmental Health and Radiation Safety (EHRS). "Fact Sheet: Disposable Nitrile Gloves in Chemical Labs". Source: UPenn EHRS. URL: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals - Prudent Practices in the Laboratory". Source: NCBI Bookshelf - NIH. URL:[Link]

• Kaplita, P. V., and Smith, R. P. "Pathways for the Bioactivation of Aliphatic Nitriles to Free Cyanide in Mice". Source: CDC Stacks. URL: [Link]

• Phalen, R. N., and Wong, W. K. "Chemical resistance of disposable nitrile gloves exposed to simulated movement". Source: CDC Stacks. URL: [Link]

• Que Hee, S., and Takaku-Pugh, S. "Double Gloving of Disposable Nitrile Gloves Exposed to Diethylene Glycol Mono-N-Butyl Ether". Source: CDC Stacks. URL: [Link]

• UPenn EHRS. "Lab Coat, Gloves and Safety Eyewear Policy". Source: UPenn EHRS. URL:[Link]

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. 2 propanenitrile | Sigma-Aldrich [sigmaaldrich.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Lab Coat, Gloves and Safety Eyewear Policy | PennEHRS [ehrs.upenn.edu]

Protocols & Analytical Methods

Application Note: Chemoselective Hydrolysis of 3-(2-Oxopiperidin-1-yl)propanenitrile to 3-(2-Oxopiperidin-1-yl)propanoic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Standard Operating Procedure & Application Guide.

Abstract

The transformation of 3-(2-oxopiperidin-1-yl)propanenitrile to 3-(2-oxopiperidin-1-yl)propanoic acid is a critical sequence in the synthesis of peptidomimetics and active pharmaceutical ingredients (APIs). This application note details a robust, chemoselective alkaline hydrolysis protocol designed to quantitatively convert the primary aliphatic nitrile into a carboxylic acid while preserving the structural integrity of the sensitive δ-valerolactam (2-piperidone) ring.

Introduction & Mechanistic Rationale

The hydrolysis of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, typically mediated by aqueous acid or base [1]. However, when the substrate contains multiple hydrolyzable functional groups—such as the amide bond within a lactam ring—achieving chemoselectivity becomes the primary synthetic challenge.

In the case of 3-(2-oxopiperidin-1-yl)propanenitrile, the molecule features both a terminal cyano group and a 6-membered lactam.

• Causality of Experimental Choices: Nitrile hydrolysis proceeds via a primary amide intermediate before forming the final carboxylate salt [1]. The rate of alkaline hydrolysis for the unhindered aliphatic nitrile is significantly faster than the ring-opening hydrolysis of the N-alkylated lactam. The lactam's resonance stabilization and lack of ring strain (being a 6-membered ring) provide a kinetic window for selective reaction [2].

• Process Control: By strictly controlling the reaction temperature (75–80 °C) and utilizing a moderate concentration of sodium hydroxide (2.5 M), the protocol exploits this kinetic difference. Ethanol is introduced as a co-solvent to homogenize the initially biphasic mixture, ensuring consistent reaction kinetics and preventing localized overheating that could lead to lactam cleavage.

Process Workflows & Logical Relationships

The following diagrams illustrate the experimental workflow and the mechanistic logic governing the chemoselectivity of the reaction.

Caption: Workflow for the chemoselective alkaline hydrolysis of 3-(2-oxopiperidin-1-yl)propanenitrile.

Caption: Logical relationship illustrating nitrile hydrolysis chemoselectivity over lactam opening.

Materials, Reagents, and Equipment

Reagents Table

Reagent / Material	Role	Specifications / Concentration
3-(2-Oxopiperidin-1-yl)propanenitrile	Starting Material	>98% purity
Sodium Hydroxide (NaOH)	Hydrolysis Base	2.5 M Aqueous Solution
Ethanol (EtOH)	Co-solvent	Absolute, Anhydrous
Hydrochloric Acid (HCl)	Acidification Agent	Concentrated (37% w/w)
Dichloromethane (DCM)	Extraction Solvent	ACS Grade
Sodium Sulfate (Na₂SO₄)	Drying Agent	Anhydrous, granular

Equipment Required

• Round-bottom flask (250 mL) with a reflux condenser.

• Magnetic stirrer with a temperature-controlled heating mantle.

• Calibrated pH meter (essential for self-validating the acidification step).

• Rotary evaporator connected to a high-vacuum pump.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the verification criteria are met.

Step 1: Alkaline Hydrolysis

• Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g (65.7 mmol) of 3-(2-oxopiperidin-1-yl)propanenitrile in 40 mL of absolute ethanol.

• Base Addition: Slowly add 40 mL of 2.5 M aqueous NaOH (100 mmol, 1.5 eq) to the stirring solution.

• Heating: Attach a reflux condenser and heat the biphasic mixture to an internal temperature of 75–80 °C.

  • Causality Note: Maintaining the temperature below 85 °C is critical. Higher temperatures exponentially increase the rate of lactam ring opening.

Step 2: Reaction Monitoring

• Evolution of Ammonia: As the reaction proceeds, ammonia gas will be evolved. This can be monitored using damp pH paper at the top of the condenser.

• TLC Verification: After 4 hours, sample the reaction. Quench a 50 µL aliquot in 0.5 mL of 1 M HCl and extract with DCM. Spot the organic layer on a silica TLC plate (Eluent: DCM/MeOH 9:1).

  • Self-Validation Check: The reaction is complete when the starting material spot (Rf ~0.6) completely disappears, leaving only baseline material (the carboxylate salt) in the unquenched aqueous phase.

Step 3: Workup and Acidification

• Solvent Removal: Cool the reaction mixture to room temperature. Remove the ethanol co-solvent under reduced pressure (rotary evaporation at 40 °C).

• Washing: Extract the remaining aqueous layer with 2 × 30 mL of ethyl acetate to remove any unreacted starting material or non-polar impurities. Discard the organic washes.

• Acidification: Cool the aqueous layer in an ice bath (0–5 °C). Slowly add concentrated HCl dropwise under vigorous stirring.

  • Self-Validation Check: Monitor the pH continuously with a calibrated pH meter. Stop addition when the pH reaches strictly 1.5 to 2.0 . This ensures complete protonation of the carboxylate ion, which is mandatory for successful organic extraction.

Step 4: Isolation and Purification

• Extraction: Extract the acidified aqueous phase with DCM (4 × 50 mL).

  • Causality Note: 3-(2-Oxopiperidin-1-yl)propanoic acid is highly polar. Multiple extractions or the use of a continuous liquid-liquid extractor may be required if yields are low. Alternatively, the water can be completely evaporated, and the resulting solid triturated with hot anhydrous THF to dissolve the product while leaving NaCl behind.

• Drying & Concentration: Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a colorless to pale-yellow viscous oil that may crystallize upon standing.

• Yield: Expected yield is 85–92% (9.6–10.4 g).

Data Presentation & Expected Results

The isolated product should be verified against the following expected analytical parameters to confirm both the successful hydrolysis of the nitrile and the intactness of the lactam ring [3].

Analytical Method	Expected Result / Signal Assignments
Appearance	Viscous oil or white crystalline solid.
Mass Spectrometry (ESI+)	[M+H]⁺ m/z calculated for C₈H₁₄NO₃⁺: 172.10; Found: 172.1.
¹H NMR (400 MHz, CDCl₃)	δ 10.50 (br s, 1H, -COOH )δ 3.62 (t, J = 6.8 Hz, 2H, N-CH₂ -CH₂-COOH)δ 3.32 (t, J = 5.8 Hz, 2H, lactam N-CH₂ )δ 2.61 (t, J = 6.8 Hz, 2H, N-CH₂-CH₂ -COOH)δ 2.40 (t, J = 6.5 Hz, 2H, lactam CH₂ -C=O)δ 1.75–1.85 (m, 4H, lactam CH₂ -CH₂ )
¹³C NMR (100 MHz, CDCl₃)	δ 174.5 (COOH), 171.2 (lactam C=O), 48.2, 43.5, 32.1, 31.8, 23.0, 21.2.

Troubleshooting & Optimization

Observed Issue	Probable Cause	Corrective Action / Optimization
Incomplete Hydrolysis (Presence of SM on TLC)	Insufficient reaction time or low base concentration.	Extend reflux time by 2–4 hours. Ensure the internal temperature is maintained at 80 °C.
Lactam Ring Opening (Impurity with extra NH signal)	Overheating or excessively high NaOH concentration.	Strictly control temperature to ≤ 80 °C. Do not exceed 3.0 M NaOH.
Low Extraction Yield	Product remains in the aqueous phase due to incomplete protonation or high polarity.	Verify pH is ≤ 2.0. If extraction fails, evaporate the aqueous layer to complete dryness and extract the solid residue with hot THF or DCM/MeOH (9:1).

References

• March, J., & Smith, M. B. (2006). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons.

• Murahashi, S. I., et al. (2000). Low-Valent Ruthenium and Iridium Hydride Complexes as Alternatives to Lewis Acid and Base Catalysts. Accounts of Chemical Research, 33(4), 225-233.

• ChemicalBook. (2023). 3-(2-oxopiperidin-1-yl)propanoic acid Specifications and Properties.

Technical Notes & Optimization

Technical Support Center: Troubleshooting 3-(2-Oxopiperidin-1-yl)propanenitrile Synthesis

Welcome to the advanced technical support guide for the synthesis of 3-(2-oxopiperidin-1-yl)propanenitrile. This compound is a critical intermediate in pharmaceutical development, typically synthesized via the1.

While the conjugate addition of nitrogen nucleophiles to electron-deficient alkenes is fundamentally robust, the specific use of a lactam and acrylonitrile introduces complex kinetic competitions. Because the lactam nitrogen's lone pair is delocalized into the adjacent carbonyl (amide resonance), it is significantly less nucleophilic than a standard secondary amine. Consequently, base catalysis is required to generate the more reactive lactamate anion. However, this same base can trigger a cascade of side reactions if conditions are not rigorously controlled.

Mechanistic Insights & Causality

To effectively troubleshoot, we must first understand the causality behind the reaction pathways. The target reaction competes directly with three primary degradation or side-reaction pathways:

• Anionic Polymerization: Acrylonitrile is a highly electrophilic Michael acceptor. In the presence of strong, unhindered bases (e.g., NaOH, KOH) and localized exothermic heat, the base initiates carbanion formation that propagates rapidly through the vinyl groups of excess acrylonitrile, forming Polyacrylonitrile (PAN) rather than reacting with the lactam.

• Nitrile/Lactam Hydrolysis: The terminal nitrile group and the lactam ring are both susceptible to nucleophilic attack by hydroxide ions. If trace water is present in a basic environment, the nitrile will hydrolyze to an amide (and eventually a carboxylic acid), or the lactam ring will cleave to form an acyclic amino acid.

• Competing Oxa-Michael Addition: If protic solvents like ethanol or methanol are used to improve the solubility of 2-piperidone, the resulting alkoxide ions act as superior nucleophiles,2.

Reaction pathways showing the desired aza-Michael addition and common side reactions.

Impurity Profiling & Quantitative Diagnostics

When your yield drops or purification becomes difficult, identifying the exact impurity is the first step toward resolution. Use the following quantitative diagnostic table to match your analytical signatures with the root cause.

Impurity Profile	Chemical Identity	Primary Cause	Analytical Signature (¹H NMR / HPLC)	Mitigation Strategy
Impurity A	Polyacrylonitrile (PAN)	Base > 0.1 eq, Temp > 30°C	Broad NMR baseline (1.5-2.5 ppm); RRT N/A (insoluble)	Maintain Temp < 25°C; Base ≤ 0.05 eq
Impurity B	3-(2-Oxopiperidin-1-yl)propanamide	H₂O > 500 ppm in solvent	Primary amide NH₂ (~7.0 ppm); HPLC RRT ~0.6	Karl Fischer < 100 ppm; dry reagents
Impurity C	N-(2-cyanoethyl)-5-aminopentanoic acid	Aqueous NaOH/KOH use	Loss of cyclic CH₂; COOH (~12 ppm); HPLC RRT ~0.4	Use non-nucleophilic organic base (DBU)
Impurity D	3-Alkoxypropanenitrile	Protic solvents (EtOH/MeOH)	Alkyl ether signals (e.g., 3.5 ppm); HPLC RRT ~1.2	Use strictly aprotic media (MeCN/Neat)

(Note: RRT = Relative Retention Time compared to the target 3-(2-oxopiperidin-1-yl)propanenitrile on a standard C18 reverse-phase column).

Frequently Asked Questions (Troubleshooting)

Q: Why is my reaction mixture turning into a viscous, intractable gel? A: You are observing the anionic polymerization of acrylonitrile. Because acrylonitrile is highly reactive, bulk addition in the presence of a strong base causes a rapid exotherm. The heat accelerates the carbanion propagation across the vinyl groups, favoring polymer formation over the slower 3. Solution: Switch to a sterically hindered, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), keep the temperature strictly below 25°C, and add the acrylonitrile dropwise via a syringe pump.

Q: I am seeing a highly polar byproduct on TLC/HPLC that increases over time. What is it? A: This is highly indicative of hydrolysis (Impurity B or C). The terminal nitrile group is sensitive to aqueous base, hydrolyzing first to an amide and then to a carboxylic acid. Alternatively, the δ-valerolactam ring itself can undergo base-catalyzed ring-opening. Solution: Your system is not sufficiently anhydrous. Hygroscopic reagents (like 2-piperidone) must be dried prior to use.

Q: I'm using ethanol as a solvent to improve the solubility of 2-piperidone, but my yield of the target nitrile is low. Why? A: Alcohols act as competing nucleophiles. The alkoxide ion (formed by base deprotonation of ethanol) is a stronger, less sterically hindered nucleophile than the lactamate anion. It will rapidly consume your acrylonitrile to form 3-ethoxypropanenitrile. Solution: Transition to strictly aprotic solvents (e.g., anhydrous acetonitrile or dichloromethane) or run the reaction neat (solvent-free) if the melting point of the mixture permits.

Diagnostic workflow for identifying and resolving impurities in aza-Michael additions.

Self-Validating Experimental Protocol

To guarantee high yields and suppress the aforementioned impurities, utilize the following self-validating methodology. This protocol relies on kinetic control (slow addition, low temperature) and thermodynamic protection (anhydrous conditions, non-nucleophilic base).

Objective: Synthesize 3-(2-oxopiperidin-1-yl)propanenitrile with >95% purity prior to chromatography.

Step 1: Preparation & System Purging

• Dry 2-piperidone (10.0 mmol, 1.0 equiv) under high vacuum at 40°C for 2 hours to remove trace moisture.

• Dissolve the dried lactam in 10 mL of anhydrous acetonitrile in a flame-dried, argon-purged round-bottom flask.

• Validation Checkpoint: Perform a Karl Fischer titration on a 0.5 mL aliquot of the solution. The reading must be <100 ppm water . If higher, add activated 3Å molecular sieves and wait 1 hour.

Step 2: Catalyst Initiation

• Add DBU (0.5 mmol, 0.05 equiv) to the solution.

• Causality Check: DBU is chosen because its amidine structure is basic enough to deprotonate the lactam N-H, but its steric bulk prevents it from acting as a nucleophile, thereby suppressing direct attack on acrylonitrile.

Step 3: Controlled Reagent Addition

• Submerge the reaction flask in a water bath maintained at 10–15°C.

• Load acrylonitrile (11.0 mmol, 1.1 equiv) into a syringe pump. Add dropwise to the reaction mixture over exactly 45 minutes.

• Validation Checkpoint: Monitor the internal temperature using a thermocouple. A mild exotherm (rising to ~20°C) indicates successful reaction initiation. If the temperature exceeds 25°C, pause the addition immediately to prevent runaway anionic polymerization (Impurity A).

Step 4: Reaction Monitoring & Quenching

• Once addition is complete, allow the reaction to warm to room temperature (22°C) and stir for 4 hours.

• Validation Checkpoint: Analyze via HPLC. The reaction is complete when the 2-piperidone peak area is <2%.

• Quench the DBU catalyst by adding 0.5 mmol of glacial acetic acid. This neutralizes the base, immediately halting any potential secondary hydrolysis pathways.

• Concentrate the mixture under reduced pressure, dissolve in ethyl acetate, wash with brine, dry over MgSO₄, and evaporate to yield the pure target nitrile.

References

• Source: PubMed Central (PMC)
• Template catalysis by manganese pincer complexes: oxa- and aza-Michael additions to unsaturated nitriles Source: RSC Publishing URL
• The aza-Michael reaction as an alternative strategy to generate advanced silicon-based (macro)

Sources

• 1. Acrylonitrile adducts: design, synthesis and biological evaluation as antimicrobial, haemolytic and thrombolytic agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Preventing Degradation of 3-(2-Oxopiperidin-1-yl)propanenitrile During Long-Term Storage

Welcome to the technical support center for 3-(2-Oxopiperidin-1-yl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals who rely on the integrity of this compound for their experiments. As a molecule possessing both a lactam and a nitrile functional group, its long-term stability is not trivial. This document provides in-depth, field-proven insights into its degradation pathways, optimal storage conditions, and troubleshooting strategies to ensure the quality and reliability of your results.

Section 1: Understanding the Molecule's Stability Profile

A proactive approach to preventing degradation begins with a fundamental understanding of the molecule's inherent chemical liabilities.

Q1: What are the primary chemical functional groups on 3-(2-Oxopiperidin-1-yl)propanenitrile that are susceptible to degradation?

The structure of 3-(2-Oxopiperidin-1-yl)propanenitrile contains two key functional groups that represent its primary chemical liabilities:

• The Nitrile Group (-C≡N): This group is susceptible to hydrolysis, which can occur under either acidic or basic conditions. The reaction typically proceeds in two stages: first to a primary amide, and then, under more vigorous conditions, to a carboxylic acid.[1][2]

• The Lactam (Cyclic Amide): The 2-oxopiperidinyl ring is a δ-lactam. While generally more stable than strained rings like β-lactams, this six-membered cyclic amide can also undergo hydrolysis.[3] This reaction, catalyzed by acid or base, results in the opening of the ring to form an amino acid derivative.[4][5]

Q2: What are the most likely degradation pathways for this compound under typical laboratory or storage conditions?

The most prevalent degradation pathway is hydrolysis . The presence of ambient moisture, especially in combination with trace acidic or basic impurities on glassware or in the atmosphere, can initiate these degradative processes over time.

• Pathway A: Nitrile Hydrolysis: The nitrile group can hydrolyze to form 3-(2-oxopiperidin-1-yl)propanamide, and subsequently 3-(2-oxopiperidin-1-yl)propanoic acid.

• Pathway B: Lactam Hydrolysis: The lactam ring can open to yield 1-(2-cyanoethyl)-5-aminopentanoic acid.

Under most storage conditions, hydrolysis is a slow process. However, elevated temperatures and the presence of moisture will significantly accelerate it.[6]

Fig 1. Primary hydrolytic degradation pathways.

Section 2: Recommended Long-Term Storage Conditions

To mitigate the risks identified above, strict adherence to optimal storage protocols is paramount. The following recommendations are designed to maximize the shelf-life and preserve the purity of your material.

Q3: What are the ideal storage conditions (temperature, atmosphere, container) for 3-(2-Oxopiperidin-1-yl)propanenitrile?

The ideal conditions are those that rigorously exclude the catalysts of degradation: water, light, and excessive heat.

Parameter	Recommendation	Rationale
Temperature	≤ -20°C (Freezer)	Reduces the kinetic rate of all potential degradation reactions. For short-term storage (days to weeks), 2-8°C (refrigerator) is acceptable, but -20°C is required for long-term preservation.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen and, more importantly, moisture. Backfilling the container with a dry, inert gas before sealing is a critical step.
Humidity	Store with Desiccant	The compound is hygroscopic. Storing the sealed container within a secondary enclosure, such as a desiccator or a sealed bag with desiccant packs, provides an essential secondary barrier against moisture ingress.
Container	Amber Glass Vial with PTFE-lined Cap	Amber glass protects the compound from potential photolytic degradation.[6] A Polytetrafluoroethylene (PTFE)-lined cap provides a highly inert and secure seal, preventing moisture and air from entering.
Handling	Equilibrate to Room Temp Before Opening	Always allow the container to warm to ambient temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid, which is a common and critical handling error.

Q4: I received the compound in a plastic bag. Is this suitable for long-term storage?

No. Standard polyethylene bags are permeable to moisture and oxygen over time. For long-term storage, the material should be transferred to an appropriate container as described above (amber glass vial with an inert gas headspace) as soon as possible.[8]

Section 3: Troubleshooting Guide

Even with the best practices, issues can arise. This section addresses common problems and how to diagnose them.

Q5: I suspect my sample has degraded. How can I analytically confirm this?

Visual inspection (e.g., change in color, clumping) is an unreliable indicator. You must use analytical techniques to confirm degradation and quantify purity.

• High-Performance Liquid Chromatography (HPLC): This is the preferred method. A well-developed, stability-indicating HPLC method will separate the parent compound from its potential degradants. The appearance of new peaks or a decrease in the area of the main peak over time is a clear sign of degradation.[9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used to identify and quantify the parent compound and potential volatile degradants.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can provide a quantitative assessment of purity against a known standard and help in identifying the structure of degradation products.

Q6: My HPLC analysis shows a new, more polar peak appearing over time. What is it likely to be?

Based on the degradation pathways, a new, more polar peak (i.e., one with a shorter retention time on a reverse-phase column) is very likely one of the hydrolysis products. The carboxylic acid resulting from nitrile hydrolysis or the amino acid from lactam hydrolysis are both significantly more polar than the parent compound.

Section 4: Experimental Protocols for Stability Assessment

To ensure your analytical methods are "stability-indicating" and to proactively understand your molecule's limits, a forced degradation study is an invaluable tool.[12][13]

Protocol 1: Forced Degradation (Stress Testing) Workflow

This protocol provides a framework for intentionally degrading the compound under controlled conditions to generate and identify potential degradation products. This process validates that your analytical method can detect these impurities if they form during storage.[6][14]

Objective: To generate likely degradation products and confirm the specificity of the analytical method.

Materials:

• 3-(2-Oxopiperidin-1-yl)propanenitrile

• HPLC-grade water, acetonitrile, methanol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV or MS detector

Procedure:

• Prepare Stock Solution: Accurately prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in separate vials.

  • Acid Hydrolysis: Add 0.1 M HCl.

  • Base Hydrolysis: Add 0.1 M NaOH.

  • Oxidative Degradation: Add 3% H₂O₂.

  • Thermal Degradation: Place a vial of the stock solution in an oven at 60°C.

  • Photolytic Degradation: Expose a vial of the stock solution to a photostability chamber (ICH Q1B conditions).

  • Control: Mix 1 mL of stock solution with 1 mL of water.

• Incubation: Let the vials stand at room temperature (or heated for thermal stress) for a defined period (e.g., 24-48 hours). The goal is to achieve 5-20% degradation of the parent compound.

• Neutralization (for Acid/Base Samples): Before analysis, neutralize the acid-stressed sample with NaOH and the base-stressed sample with HCl.

• Analysis: Analyze all samples (including the control) by your HPLC method.

• Data Review: Compare the chromatograms. The control should show a single, pure peak. The stressed samples should show a reduced parent peak and the appearance of new "degradant" peaks. This confirms your method can separate and detect these impurities.

Fig 2. Workflow for a forced degradation study.

Section 5: Frequently Asked Questions (FAQs)

Q7: Can I store the compound pre-dissolved in a solvent?

This is strongly discouraged for long-term storage. Storing in solution ("solution-state stability") dramatically increases molecular mobility and the probability of degradative reactions, especially hydrolysis if an aqueous solvent is used. For best results, store the compound as a neat, dry solid and prepare solutions fresh for each experiment.

Q8: How long can I expect 3-(2-Oxopiperidin-1-yl)propanenitrile to remain stable?

Under the ideal conditions outlined in Section 2 (≤-20°C, inert atmosphere, desiccated), the compound should remain stable with >99% purity for several years. However, it is best practice to re-test the purity of any critical reagent that has been stored for more than one year.

Q9: Are there any visual signs of degradation?

While you should not rely on them, visual signs can include a change from a white/off-white powder to a yellow or brown color, or a change in texture from a free-flowing powder to a sticky or clumped solid, which may indicate moisture absorption. If any of these are observed, immediate analytical re-testing is required.

References

• Chemistry Steps. (2022, May 14). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Cramer, J. A., & Schlegel, H. B. (1992). The kinetics and mechanism of acid catalysed hydrolysis of lactams. Journal of the Chemical Society, Perkin Transactions 2, (8), 1291-1299. [Link]

• Organic Chemistry Tutor. Hydrolysis of Nitriles. [Link]

• Wiedemann, J., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Molecules, 26(16), 5001. [Link]

• Mechanism Explained. (2024, April 7). Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. YouTube. [Link]

• Mejía, S. M., et al. (2024). Theoretical study of the hydrolysis mechanism of β-lactam antibiotics catalysed by a Zn(II) dinuclear biomimetic organometallic complex. Molecular Physics, e2353392. [Link]

• Tooke, C. L., et al. (2019). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Journal of Biological Chemistry, 294(14), 5294-5305. [Link]

• Lumen Learning. Organic Chemistry II: Hydrolysis of nitriles. [Link]

• Crowder, M. W., et al. (2006). The Mechanisms of Catalysis by Metallo β-Lactamases. Accounts of Chemical Research, 39(10), 721-728. [Link]

• University of Calgary. Ch20: RCN to RCO2H. [Link]

• Kishida Chemical Co., Ltd. (2026, February 5). Safety Data Sheet: Adiponitrile. [Link]

• Sharma, G. & Saini, S. (2016). Forced Degradation Studies. MedCrave online. [Link]

• Onyx Scientific. (2024). A practical guide to forced degradation and stability studies for drug substances. [Link]

• Bajaj, S., et al. (2012). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical and Allied Sciences, 9(2), 1541-1561. [Link]

• Jorgensen, L. (2014, March 26). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• Singh, S., & Kumar, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Analytical & Bioanalytical Techniques, 4(2). [Link]

• Fun, H. K., et al. (2012). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 9), o2667. [Link]

• PubChem. 3-Oxo-3-(piperidin-1-yl)-2-{[(prop-2-yn-1-yl)oxy]imino}propanenitrile. [Link]

• Hoffman Fine Chemicals. 3-(2-Oxopiperidin-1-yl)propanenitrile. [Link]

• Fun, H. K., et al. (2012). 3-Oxo-3-(piperidin-1-yl)propanenitrile. ResearchGate. [Link]

• Agency for Toxic Substances and Disease Registry. (2003). Analytical Methods. [Link]

• European Union Reference Laboratory for Pesticide Residues in Fruits and Vegetables. Development of analytical methods: Studies of the main degradation processes of pesticides in commodities during the extraction. [Link]

• Par Pharmaceutical, Inc. (2024). Vasostrict® (vasopressin injection, USP) READY-TO-USE (RTU) BOTTLES. [Link]

• Adamska, K., et al. (2023). Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. Molecules, 28(14), 5406. [Link]

• Google Patents. (2020).

• El-Faham, A., et al. (2025). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Scientific Reports, 15(1), 1234. [Link]

• Al-Saffar, Z. Y. (2017). Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers. [Link]

• Singh, S., et al. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Austin Journal of Analytical and Pharmaceutical Chemistry, 9(1), 1137. [Link]

• Zhang, C., et al. (2018). Kinetics and Novel Degradation Pathway of Permethrin in Acinetobacter baumannii ZH-14. Frontiers in Microbiology, 9, 169. [Link]

Sources

• 1. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. kishida.co.jp [kishida.co.jp]
• 8. resources.revvity.com [resources.revvity.com]
• 9. onyxipca.com [onyxipca.com]
• 10. mdpi.com [mdpi.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. ajpsonline.com [ajpsonline.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biopharminternational.com [biopharminternational.com]

Technical Support Center: Troubleshooting the Synthesis of 3-(2-Oxopiperidin-1-yl)propanenitrile

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the synthesis of 3-(2-oxopiperidin-1-yl)propanenitrile (also known as 1-(2-cyanoethyl)-2-piperidone) via the base-catalyzed aza-Michael addition of piperidin-2-one (δ-valerolactam) to acrylonitrile is a fundamental yet temperamental transformation.

While the theoretical atom economy of this reaction is 100%, the practical execution is often plagued by competing side reactions—such as anionic polymerization, retro-Michael degradation, and hydrolysis. This guide is engineered to provide you with field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure high-fidelity N-alkylation.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: My reaction mixture turns highly viscous and dark, and my isolated yield is terrible. What is happening? A1: You are observing the anionic polymerization of acrylonitrile . Acrylonitrile is highly susceptible to polymerization, a process that is intensely exothermic and accelerated by strong bases and elevated temperatures. Causality & Solution: When a base catalyst is added to a bulk mixture containing acrylonitrile without strict temperature control, the local concentration of base initiates a runaway polymerization cascade. To prevent this, never add base to hot acrylonitrile. Instead, mix the lactam and the base first, and dose the acrylonitrile dropwise while maintaining the internal temperature strictly between 50°C and 60°C. Additionally, ensure your acrylonitrile is stabilized with a radical/anionic inhibitor like MEHQ (monomethyl ether of hydroquinone).

Q2: I am isolating a significant amount of starting material (piperidin-2-one) after distillation, even though in-process monitoring showed full conversion. Why? A2: This is the classic retro-Michael addition . The aza-Michael addition is a reversible, thermodynamically controlled process. Causality & Solution: If the basic catalyst is not completely neutralized prior to thermal workup or vacuum distillation, the high heat will drive the equilibrium backwards, expelling volatile acrylonitrile and regenerating the lactam. According to industrial standards for 1, you must quench the reaction with a stoichiometric equivalent of a weak acid (like phosphoric acid) relative to the catalyst before applying any heat for purification.

Q3: My LC-MS shows an impurity with the exact same mass as the product, but a different retention time. Is this O-alkylation? A3: Yes. Lactams are ambident nucleophiles capable of reacting at the nitrogen (N-alkylation) or the oxygen (O-alkylation to form a lactim ether). Causality & Solution: While N-alkylation is the thermodynamically favored product, O-alkylation is the kinetic product. Using very hard alkali bases (like NaH or LiHMDS) in non-polar solvents stabilizes the oxygen anion, promoting O-attack. To drive N-selectivity, utilize a softer, bulky organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or run the reaction under thermodynamic control (extended time at 60°C) to allow the kinetic O-alkyl product to revert and funnel into the stable N-alkyl product.

Q4: I'm detecting amide and carboxylic acid byproducts in my final isolate. How do I eliminate them? A4: This indicates hydrolysis of the nitrile group . Causality & Solution: The cyano group is highly sensitive to hydrolysis under aqueous basic conditions at elevated temperatures. If you are using aqueous KOH or NaOH as your catalyst, the water present will attack the nitrile carbon, converting it to an amide and eventually a carboxylic acid. Switch to strictly anhydrous conditions using neat DBU to preserve the nitrile moiety, a principle well-documented in the synthesis of 2.

Part 2: Mechanistic & Workflow Visualizations

Divergent reaction pathways in the cyanoethylation of piperidin-2-one.

Step-by-step workflow for the high-fidelity synthesis of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Part 3: Quantitative Data Summary

Selecting the correct base is the most critical variable in this synthesis. The table below summarizes the quantitative impact of various catalytic systems on the reaction profile.

Catalyst System	N/O Selectivity	Polymerization Risk	Retro-Michael Risk (if unquenched)	Application Notes
DBU (Neat)	>99:1	Low	High	Optimal : High yield, soft organic base drives N-selectivity.
KOH (Aqueous)	95:5	Moderate	High	Not Recommended : Water presence causes severe nitrile hydrolysis.
NaH (THF)	80:20	High	Low	Poor : Hard cation promotes kinetic O-alkylation and degradation.
TEA (Neat)	>99:1	Low	Low	Suboptimal : Reaction kinetics are too slow due to weak basicity.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes DBU under neat conditions to maximize atom economy and prevent hydrolysis, ensuring the3 are strictly controlled toward N-alkylation.

Step 1: Reagent Preparation & Activation

• Add 1.0 equivalent of anhydrous piperidin-2-one (δ-valerolactam) to a dry, inert-gas-flushed reactor.

• Add 0.05 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Self-Validation Checkpoint: Warm the mixture to 50°C. The mixture should form a clear melt/solution. If the solution is cloudy, moisture is present, which will inevitably lead to nitrile hydrolysis. Abort and dry the lactam.

Step 2: Controlled Cyanoethylation

• Maintain the internal reactor temperature strictly at 55–60°C using an external water bath.

• Begin the dropwise addition of 1.05 equivalents of acrylonitrile (ensure it is stabilized with MEHQ).

• Causality: Acrylonitrile must be dosed slowly to prevent the accumulation of unreacted monomer. High monomer concentration combined with base will trigger runaway anionic polymerization.

Step 3: Thermodynamic Aging

• Once addition is complete, stir the reaction at 60°C for 2 hours.

• Self-Validation Checkpoint: Perform GC or LC-MS analysis. Conversion of piperidin-2-one should be >98%. If a significant amount of the O-alkyl kinetic product is observed, extend the aging time by 1 hour to allow thermodynamic funneling to the stable N-alkyl product.

Step 4: Catalyst Quenching (Critical Step)

• Cool the reaction to 30°C.

• Add 0.055 equivalents of concentrated phosphoric acid (or glacial acetic acid) to neutralize the DBU catalyst.

• Causality: Neutralizing the base is mandatory. If active base remains during the subsequent distillation step, the heat will trigger a retro-Michael addition, destroying your product.

Step 5: Purification

• Distill the crude product under high vacuum (e.g., 147 °C at 2.5 Torr) to isolate pure 3-(2-Oxopiperidin-1-yl)propanenitrile as a clear oil.

References

• Catalytic preparation of cyanoalkyl lactams - Patent EP0347757 Source: European Patent Office (EPO) URL:1

• US20130237681A1 - Amines having secondary aliphatic amino groups Source: Google Patents URL:2

• The Mechanisms of Reactions of β-Lactams Source: ResearchGate URL:3

Sources

• 1. Catalytic preparation of cyanoalkyl lactams - Patent 0347757 [data.epo.org]
• 2. US20130237681A1 - Amines having secondary aliphatic amino groups - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

handling moisture sensitivity of 3-(2-Oxopiperidin-1-yl)propanenitrile in the lab

Welcome to the technical support guide for 3-(2-Oxopiperidin-1-yl)propanenitrile (CAS RN: 73186-30-8). This resource is designed for researchers, scientists, and drug development professionals to address the challenges associated with the handling and use of this valuable synthetic intermediate. The primary focus of this guide is to provide a deep understanding of its moisture sensitivity and to offer practical, field-proven solutions for maintaining its integrity throughout your experimental workflows.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and concerns regarding the stability and handling of 3-(2-Oxopiperidin-1-yl)propanenitrile.

Q1: What is 3-(2-Oxopiperidin-1-yl)propanenitrile, and why is it moisture-sensitive?

3-(2-Oxopiperidin-1-yl)propanenitrile is a chemical compound with the molecular formula C₈H₁₂N₂O.[1] It features a piperidine ring structure, which is a common motif in many pharmaceutical agents.[2][3] Its moisture sensitivity, or hygroscopicity, stems from the chemical nature of its functional groups. The molecule contains both a lactam (a cyclic amide) and a nitrile group (-C≡N). Both of these groups are susceptible to hydrolysis, a chemical reaction with water.[4][5][6]

The nitrile group can hydrolyze, typically under acidic or basic conditions, first to an amide and subsequently to a carboxylic acid.[4][7] This degradation compromises the purity of the material, potentially leading to inconsistent reaction outcomes, the formation of unexpected byproducts, and difficulties in downstream processing and purification.

Q2: What are the physical signs that my sample has been compromised by moisture?

The pure compound is described as a yellow to pale yellow semi-solid or oil.[1] Upon absorbing moisture, you may observe the following changes:

• Change in Viscosity: The semi-solid may become more fluid or, conversely, may appear clumpy if it begins to solidify in an irregular manner.[8]

• Phase Separation: In cases of significant water absorption, you might observe a separate aqueous phase.

• Caking or Clumping: If the material is more solid than liquid, it may clump together, making it difficult to handle and weigh accurately.[8]

It is crucial to understand that these visual cues can be subtle. The absence of visible changes does not guarantee the absence of degradation. Therefore, analytical verification is the most reliable method to assess purity.

Q3: How should I properly store this compound to ensure its long-term stability?

Proper storage is the first and most critical line of defense against moisture-induced degradation.[9]

• Primary Container: The compound should be stored in an airtight container with a secure seal.[1][8]

• Secondary Environment: For optimal protection, place the primary container inside a desiccator containing an active drying agent like silica gel or calcium chloride.[10] This creates a dry microenvironment.

• Inert Atmosphere: For high-purity applications or long-term storage, after dispensing, the headspace of the container should be flushed with a dry, inert gas such as argon or nitrogen before resealing.[11] This displaces any ambient moisture-laden air.

• Temperature: The recommended storage condition is at room temperature (20 to 22 °C), sealed in a dry place.[1]

Q4: I need to weigh and dispense the compound. What is the best practice to minimize moisture exposure during this process?

Handling the compound requires minimizing its contact time with the laboratory atmosphere, especially in humid environments.[8][9][10]

• Ideal Method: The most robust method is to handle the material inside a controlled atmosphere, such as a glove box or a glove bag, with a low relative humidity.[11][12]

• Pragmatic Laboratory Method: If a glove box is unavailable, the following "swift-and-sealed" technique is effective:

  • Allow the container to equilibrate to the ambient temperature of the lab before opening to prevent condensation.

  • Use glassware (like a weighing boat or flask) that has been thoroughly dried in an oven (e.g., 125 °C overnight) and cooled in a desiccator.[11]

  • Briefly flush the headspace of the storage bottle with dry nitrogen or argon.

  • Quickly remove the desired amount of the compound.

  • Re-flush the headspace of the storage bottle with inert gas before tightly resealing it.[8]

Q5: My reaction requires strictly anhydrous conditions. How do I ensure my entire experimental setup is free of moisture?

Maintaining an anhydrous environment extends beyond just handling the reagent.

• Solvents: Use commercially available anhydrous solvents, often supplied in bottles with a Sure/Seal™ cap, which allows for the withdrawal of solvent via syringe without exposing the bulk to the atmosphere.[11]

• Glassware: All glassware must be rigorously dried, either by oven-drying and cooling under an inert atmosphere or by assembling the apparatus and flame-drying it under a vacuum or a stream of dry inert gas.[11]

• Inert Atmosphere Setup: The reaction should be conducted under a positive pressure of a dry inert gas like nitrogen or argon. This is typically achieved using a Schlenk line or a manifold with bubblers to vent the gas flow.[11] All joints should be well-sealed with appropriate grease.

Q6: I suspect my sample has degraded. What analytical methods can I use for confirmation?

If you suspect degradation, several analytical techniques can confirm your hypothesis:

• Karl Fischer Titration: This is the gold standard for accurately quantifying the water content in a sample.[10]

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS): These methods are excellent for separating the parent compound from potential hydrolysis products (e.g., the corresponding amide or carboxylic acid).[13][14] Comparing the chromatogram of a suspect sample to a reference standard or a fresh sample will reveal impurity peaks.

• Fourier-Transform Infrared (FTIR) Spectroscopy: While less quantitative, FTIR can provide qualitative evidence of degradation. Look for the disappearance or decrease in the intensity of the nitrile peak (~2250 cm⁻¹) and the appearance of a broad O-H stretch (~3300-2500 cm⁻¹) characteristic of a carboxylic acid.[13]

Q7: Is it possible to salvage a sample that has been exposed to moisture?

Attempting to "rescue" a hygroscopic compound is generally not recommended for sensitive applications.[9]

• Difficulty: Removing physically absorbed and chemically bound water without causing further degradation is challenging.[8]

• Decomposition Risk: While gentle heating under a high vacuum can sometimes remove moisture, it also risks thermally decomposing the compound.[8][9] The boiling point is listed as 147 °C at 2.5 Torr, indicating it is a relatively non-volatile oil.[1]

• Recommendation: For ensuring reproducibility and the success of your experiments, the most reliable course of action is to discard the compromised material and use a fresh, properly stored sample.

Troubleshooting Guide

This table provides a quick reference for common issues encountered when working with 3-(2-Oxopiperidin-1-yl)propanenitrile.

Problem Observed	Probable Cause	Recommended Solution & Rationale
Inconsistent or low reaction yields	Variable purity and molar equivalence of the starting material due to moisture absorption and degradation.	Confirm Purity: Analyze the starting material using HPLC or GC-MS before use. Implement Anhydrous Techniques: Strictly follow protocols for handling moisture-sensitive reagents, including the use of dried glassware and inert atmospheres.[11]
Compound appears clumpy, overly viscous, or has changed color	Significant moisture uptake from the atmosphere.[8]	Do Not Use for Sensitive Reactions: The physical change indicates a high likelihood of chemical degradation. Analytical Verification: Confirm the extent of degradation. Use a New Sample: For reliable results, it is best to start with a fresh, uncompromised batch of the reagent.
Appearance of unexpected side-products in the reaction mixture	The degraded starting material (e.g., the corresponding carboxylic acid) is participating in side reactions.	Purify or Replace: If purification is feasible (e.g., via chromatography), this may be an option. However, it is often more efficient and reliable to use a new bottle of the starting material. Review Storage: Re-evaluate your storage and handling procedures to prevent future occurrences.[9]
Difficulty in achieving complete dissolution in non-polar aprotic solvents	The presence of absorbed water, which is immiscible with many non-polar solvents, can cause cloudiness or insolubility.	Check Water Content: Use Karl Fischer titration to determine the water content.[10] Use Anhydrous Solvents: Ensure the solvent used is certified anhydrous. Filter if Necessary: For non-reactive applications, a small amount of insoluble material could be filtered, but this does not solve the underlying purity issue.

Visualized Workflows and Mechanisms

Workflow for Handling Hygroscopic Reagents

This diagram outlines the critical decision points and steps from receiving the compound to its use in a reaction to ensure its integrity is maintained.

Caption: Decision-making workflow for handling hygroscopic reagents.

Potential Hydrolysis Pathway

This diagram illustrates the stepwise degradation of 3-(2-Oxopiperidin-1-yl)propanenitrile in the presence of water.

Caption: Potential hydrolysis pathway of the nitrile functional group.

Experimental Protocols

Protocol 1: Dispensing under Inert Atmosphere (Glove Box)

• Preparation: Place the sealed bottle of 3-(2-Oxopiperidin-1-yl)propanenitrile, along with all necessary spatulas, weighing containers, and lab notebook, into the antechamber of the glove box. Ensure all glassware has been oven-dried beforehand.

• Purge Antechamber: Evacuate and refill the antechamber with the glove box's inert atmosphere (e.g., N₂ or Ar) for at least three cycles.

• Transfer: Move all items from the antechamber into the main glove box chamber.

• Equilibrate: Allow the bottle to sit inside the glove box for at least 20-30 minutes to ensure it reaches the temperature of the internal atmosphere.

• Dispense: Uncap the bottle and quickly weigh the desired amount of the compound into your pre-tared, dry container.

• Reseal: Tightly recap the main storage bottle immediately after dispensing. For added security, wrap the cap with Parafilm®.

• Remove: Transfer your weighed sample out of the glove box via the antechamber for use in your experiment.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere (Schlenk Line)

• Glassware Preparation: Assemble all necessary reaction glassware (flask, condenser, addition funnel, etc.). Ensure all pieces are clean and oven-dried overnight.[11]

• Assembly: Quickly assemble the apparatus while still warm and connect it to the Schlenk line or inert gas manifold. Use a light coating of compatible grease on all ground-glass joints.

• Purge System: Evacuate the assembled glassware using the vacuum on the Schlenk line and then backfill with dry nitrogen or argon. Repeat this "evac-and-fill" cycle at least three times to remove residual air and moisture from the system.[11]

• Solvent Addition: Add the anhydrous solvent to the reaction flask via a cannula or a dry syringe through a rubber septum, maintaining a positive pressure of inert gas.

• Reagent Addition: Add 3-(2-Oxopiperidin-1-yl)propanenitrile and any other solid reagents under a positive flow of inert gas. For liquids, use a dry syringe.

• Reaction: Once all components are added, maintain a slight positive pressure of inert gas throughout the reaction, typically by venting the system through an oil bubbler.

References

• TutorChase. How do you handle hygroscopic solutes in the lab? [Online]. Available from: [Link]

• Hoffman Fine Chemicals. CAS RN 73186-30-8 | 3-(2-Oxopiperidin-1-yl)propanenitrile. [Online]. Available from: [Link]

• HepatoChem, Inc. How do you handle hygroscopic salts? [Online]. 2016. Available from: [Link]

• CORECHEM Inc. Hygroscopic: What it Means, What You Need to Know. [Online]. 2024. Available from: [Link]

• Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. [Online]. 2014. Available from: [Link]

• PubChem. 3-Oxo-3-(piperidin-1-yl)-2-{[(prop-2-yn-1-yl)oxy]imino}propanenitrile. [Online]. National Center for Biotechnology Information. Available from: [Link]

• Chromatography Forum. How to Handle Hygroscopic Reference Standards? [Online]. 2008. Available from: [Link]

• Brady, D., et al. Green chemistry : highly selective biocatalytic hydrolysis of nitrile compounds : the CSIR at 60. South African Journal of Science. 2005;101. Available from: [Link]

• Abdelgawad, M.A., et al. Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Scientific Reports. 2025;15(1). Available from: [Link]

• Google Patents. US10844014B2 - Intermediates for the preparation of remifentanil hydrochloride. [Online].

• Fun, H.-K., et al. 3-Oxo-3-(piperidin-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online. 2012;68(Pt 9):o2726. Available from: [Link]

• SAFETY DATA SHEET. 2. [Online]. 2017. Available from: [Link]

• Organic Synthesis. Hydrolysis of Nitriles. [Online]. Available from: [Link]

• Fandrick, K.R., et al. Application of Kinetic Modeling and Competitive Solvent Hydrolysis in the Development of a Highly Selective Hydrolysis of a Nitrile to an Amide. Organic Process Research & Development. 2014;18(2):317-323. Available from: [Link]

• Google Patents. US20160122354A1 - PROCESS FOR THE PREPARATION OF (3R,4R)-4-METHYL-3-(METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL-AMINO)-ß-OXO-1-PIPERIDINEPROPANENITRILE AND ITS SALTS. [Online].

• Chemsrc. 3-(2-oxoazepan-1-yl)propanenitrile | CAS#:7336-15-4. [Online]. 2025. Available from: [Link]

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• ResearchGate. Is there a practical and efficient way to protect hygroscopic compounds from water uptake? [Online]. 2019. Available from: [Link]

• NextSDS. 3-(2-oxopyridin-1-yl)propanenitrile — Chemical Substance Information. [Online]. Available from: [Link]

• Tan, E.C., et al. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. 2022;14(8):1559. Available from: [Link]

• ARKIVOC. An alternative synthetic strategy to construct apixaban analogues. [Online]. 2021;2021(5):1-12. Available from: [Link]

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• European Patent Office. EP 3643704 A1 - NEW INTERMEDIATES FOR THE PREPARATION OF REMIFENTANIL HYDROCHLORIDE. [Online]. 2020. Available from: [Link]

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• Chemguide. hydrolysis of nitriles. [Online]. Available from: [Link]

• Badawy, S., Hussain, M. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. In: Pharmaceutical Stress Testing. 2016. Available from: [Link]

• PubChemLite. 3-(4-hydroxypiperidin-1-yl)propanenitrile (C8H14N2O). [Online]. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 3-(2-Oxopiperidin-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Oxopiperidin-1-yl)propanenitrile is a molecule of interest in synthetic chemistry and drug discovery, incorporating both a lactam (the 2-oxopiperidine ring) and a nitrile functional group. Understanding its structural integrity and degradation pathways is critical for its application. Mass spectrometry stands as a premier analytical technique for this purpose, offering high sensitivity and detailed structural information through the analysis of fragmentation patterns. This guide will explore the fragmentation of this specific molecule, providing both theoretical rationale and practical experimental guidance.

Mass Spectrometry Fragmentation of 3-(2-Oxopiperidin-1-yl)propanenitrile: A Mechanistic Exploration

The fragmentation of 3-(2-Oxopiperidin-1-yl)propanenitrile in a mass spectrometer is dictated by the molecule's inherent chemical properties, particularly the locations of charge retention and the relative strengths of its chemical bonds. The presence of a basic nitrogen atom within the piperidine ring makes positive mode ionization, particularly Electrospray Ionization (ESI), a highly effective method for generating the protonated molecule, [M+H]⁺.[1]

Under collision-induced dissociation (CID) in a tandem mass spectrometer, the [M+H]⁺ ion of 3-(2-Oxopiperidin-1-yl)propanenitrile is expected to undergo a series of characteristic fragmentation reactions. The initial protonation is likely to occur at the nitrogen atom of the piperidine ring, being the most basic site. However, protonation of the lactam oxygen is also possible and can lead to different fragmentation pathways.[2]

Based on established fragmentation patterns of piperidine derivatives and lactams, we can propose a primary fragmentation pathway.[1][2]

Proposed Fragmentation Pathway

A significant fragmentation pathway is initiated by the cleavage of the bond between the piperidine ring and the propanenitrile side chain. This can occur through several mechanisms, including α-cleavage adjacent to the nitrogen atom, a common fragmentation route for piperidine derivatives.[1] Another key fragmentation is the characteristic loss of carbon monoxide (CO) from the lactam ring, a process observed in the mass spectra of other lactams.[2]

The following diagram illustrates a plausible fragmentation pathway for 3-(2-Oxopiperidin-1-yl)propanenitrile under ESI-MS/MS conditions.

Caption: Proposed ESI-MS/MS fragmentation pathway for 3-(2-Oxopiperidin-1-yl)propanenitrile.

Experimental Protocol: Tandem Mass Spectrometry (MS/MS) Analysis

This protocol outlines a robust method for acquiring high-quality fragmentation data for 3-(2-Oxopiperidin-1-yl)propanenitrile using a tandem mass spectrometer, such as a triple quadrupole or Q-TOF instrument, equipped with an ESI source.[1]

Step-by-Step Methodology

• Sample Preparation: Dissolve a small amount of 3-(2-Oxopiperidin-1-yl)propanenitrile in a suitable solvent, such as a mixture of acetonitrile and water (e.g., 50:50 v/v), to a final concentration of approximately 1 µg/mL. The addition of a small amount of formic acid (0.1%) can aid in protonation.

• Infusion and Ionization: Infuse the sample solution directly into the ESI source at a constant flow rate (e.g., 5-10 µL/min). Operate the ESI source in positive ion mode.

• Full Scan MS: Acquire a full scan mass spectrum to identify the protonated molecule, [M+H]⁺. For 3-(2-Oxopiperidin-1-yl)propanenitrile (C₈H₁₂N₂O, molecular weight 152.19 g/mol ), the [M+H]⁺ ion will appear at an m/z of approximately 153.1.

• Product Ion Scan (MS/MS): Select the [M+H]⁺ ion (m/z 153.1) as the precursor ion for collision-induced dissociation (CID).

• Collision Energy Optimization: Systematically vary the collision energy (e.g., from 10 to 40 eV) to observe the appearance and relative abundance of different fragment ions. This step is crucial for elucidating the fragmentation pathways and obtaining a comprehensive fragmentation spectrum.

• Data Analysis: Analyze the resulting product ion spectrum to identify the major fragment ions and propose their structures based on the neutral losses from the precursor ion.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for the structural elucidation of 3-(2-Oxopiperidin-1-yl)propanenitrile, other analytical techniques can provide complementary information. The choice of technique depends on the specific analytical question being addressed.

Technique	Principle	Information Provided	Advantages	Disadvantages
Tandem Mass Spectrometry (MS/MS)	Collision-induced dissociation of a selected precursor ion.	Molecular weight and structural information from fragmentation patterns.	High sensitivity, high specificity, provides detailed structural insights.	Isomeric differentiation can be challenging without chromatographic separation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Interaction of atomic nuclei with an external magnetic field.	Detailed information on the chemical environment of each atom (¹H, ¹³C), enabling unambiguous structure determination.	Provides definitive structural information and stereochemistry.	Lower sensitivity compared to MS, requires larger sample amounts, longer analysis time.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Information about the functional groups present in the molecule (e.g., C=O of the lactam, C≡N of the nitrile).	Fast, non-destructive, good for identifying functional groups.	Provides limited information on the overall molecular structure.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation by GC followed by detection with MS.	Separation of volatile compounds and their mass spectra.	Excellent for volatile and thermally stable compounds, provides fragmentation patterns from Electron Ionization (EI).	The compound may require derivatization to improve volatility; potential for thermal degradation.

Conclusion

The mass spectrometry fragmentation analysis of 3-(2-Oxopiperidin-1-yl)propanenitrile, particularly using ESI-MS/MS, provides a wealth of structural information critical for its characterization. The proposed fragmentation pathways, centered around the cleavage of the propanenitrile side chain and the characteristic loss of carbon monoxide from the lactam ring, offer a solid foundation for interpreting experimental data. By comparing this powerful technique with alternatives like NMR and IR spectroscopy, researchers can adopt a multi-faceted analytical approach, ensuring a comprehensive understanding of this and similar molecules. The provided experimental protocol serves as a practical starting point for scientists seeking to perform this analysis in their own laboratories.

References

• BenchChem. Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.

• National Center for Biotechnology Information. (2012). Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies. PubMed Central. Available from: [Link]

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• 2. ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 3-(2-Oxopiperidin-1-yl)propanenitrile Derivatives in Biological Assays: A Comprehensive Comparison Guide

Executive Summary

The pursuit of targeted covalent inhibitors (TCIs) has revolutionized the treatment of viral infections and protease-driven pathologies. Among the most privileged pharmacophores in this space is the 3-(2-Oxopiperidin-1-yl)propanenitrile scaffold. By combining a highly tunable lactam ring with a reversible electrophilic warhead, this building block is uniquely suited for targeting cysteine proteases, such as the SARS-CoV-2 Main Protease (Mpro) and human Cathepsins.

This guide provides a rigorous, data-driven framework for benchmarking 3-(2-Oxopiperidin-1-yl)propanenitrile derivatives against alternative scaffolds. It details the mechanistic rationale behind the scaffold and outlines a self-validating assay cascade designed to eliminate false positives and quantify true target engagement.

Mechanistic Rationale: The Anatomy of the Scaffold

To understand how to benchmark this compound, we must first deconstruct the causality of its biological activity. The scaffold operates via a two-part mechanism:

• The Nitrile Warhead (Covalent Engagement): Unlike highly reactive aldehydes or acrylamides that can cause off-target toxicity, the nitrile group acts as a milder electrophile. It undergoes nucleophilic attack by the catalytic cysteine thiolate to form a reversible thioimidate adduct [1]. This reversibility is crucial for minimizing long-term immunogenic toxicity.

• The 2-Oxopiperidine Ring (Shape Complementarity): The 6-membered lactam ring mimics the peptide backbone of natural protease substrates. The carbonyl oxygen serves as a critical hydrogen-bond acceptor, while the saturated piperidine ring provides the precise steric bulk required to occupy the S1/S2 subpockets of the protease active site [2].

Mandatory Visualization: Inhibition Pathway & Assay Workflow

Workflow for evaluating 3-(2-Oxopiperidin-1-yl)propanenitrile covalent inhibitors.

Benchmarking Comparison: Scaffold Alternatives

When developing cysteine protease inhibitors, the 3-(2-Oxopiperidin-1-yl)propanenitrile scaffold is typically benchmarked against pyrrolidine-based nitriles (e.g., the Nirmatrelvir scaffold) and piperazine-based nitriles. The table below synthesizes the quantitative and qualitative performance metrics of these alternatives based on recent computational and biochemical studies [3].

Scaffold Class	Warhead Reactivity	S1/S2 Pocket Fit	Metabolic Stability (CYP3A4)	Typical Biochemical IC₅₀
Pyrrolidine-carbonitriles (e.g., Nirmatrelvir analogs)	High	Excellent (Rigid 5-membered ring)	Moderate (Requires Ritonavir boosting)	1 - 10 nM
3-(2-Oxopiperidin-1-yl)propanenitrile	Moderate-High	Excellent (Expanded 6-membered lactam)	High (Reduced susceptibility to oxidation)	5 - 50 nM
Piperazine-carbonitriles	Low (Basic nitrogen alters electronics)	Poor (Steric clashes in S1 pocket)	Low (High clearance rate)	> 500 nM
Unsubstituted Aliphatic Nitriles	Very Low	None (Lacks H-bond acceptors)	High	> 10,000 nM

Data Interpretation: While pyrrolidine-carbonitriles exhibit slightly higher biochemical potency, the 3-(2-Oxopiperidin-1-yl)propanenitrile scaffold offers superior metabolic stability. The expanded 6-membered ring provides a distinct spatial geometry that can overcome resistance mutations in the S1 pocket.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of covalent inhibitors requires a self-validating assay cascade. The following protocols are designed not just to generate data, but to actively rule out artifacts.

Protocol 1: FRET-Based Biochemical Protease Assay (Primary Screen)

Causality: Fluorescence Resonance Energy Transfer (FRET) allows for the real-time monitoring of substrate cleavage. Because covalent bond formation is time-dependent, continuous kinetic reads are mandatory to accurately calculate the IC50​ or Ki∗​ . Self-Validation: The inclusion of a non-ionic detergent (Triton X-100) acts as a counter-screen to eliminate Pan-Assay Interference Compounds (PAINS) that inhibit enzymes via non-specific colloidal aggregation.

• Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.3), 1 mM EDTA, and 0.01% Triton X-100. Crucial Step: Add 1 mM DTT immediately before use to maintain the catalytic cysteine in a reduced, highly nucleophilic state.

• Enzyme-Inhibitor Pre-incubation: Dispense the recombinant protease (e.g., Mpro) into a 384-well black microplate. Add the 3-(2-Oxopiperidin-1-yl)propanenitrile derivative in a 10-point dose-response series. Incubate for exactly 30 minutes at 37°C to allow the reversible thioimidate bond to reach equilibrium.

• Substrate Addition & Kinetic Read: Add the FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans). Immediately read the plate on a microplate reader (Ex: 340 nm / Em: 490 nm) continuously for 60 minutes.

• Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the progress curves. Fit the dose-response data to a four-parameter logistic (4PL) model to determine the IC50​ .

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality: Biochemical assays cannot distinguish between high-affinity non-covalent binding and covalent binding. SPR measures the association ( kon​ ) and dissociation ( koff​ ) rates directly. A characteristic slow koff​ (long residence time) validates the formation of the covalent adduct [4]. Self-Validation: A long dissociation phase proves the bond is reversible (unlike toxic irreversible acrylamides), ensuring the compound meets the safety profile for chronic or systemic administration.

• Target Immobilization: Immobilize the target protease onto a CM5 sensor chip using standard amine coupling chemistry until a density of ~3000 RU is achieved.

• Analyte Injection (Multi-Cycle): Inject the nitrile derivative at five different concentrations (e.g., 3.125 nM to 50 nM) in running buffer (PBS with 0.05% Tween-20 and 1% DMSO) at a flow rate of 30 µL/min for 120 seconds.

• Dissociation Phase: Flow blank running buffer over the chip for 600 seconds.

• Kinetic Fitting: Fit the resulting sensorgrams to a two-state reaction model ( E+I⇌E⋅I⇌E−I ), which accurately reflects the initial non-covalent docking followed by covalent bond formation.

Protocol 3: Cell-Based Target Engagement & Cytotoxicity

Causality: A potent biochemical IC50​ is irrelevant if the compound cannot penetrate the cell membrane or if it causes generalized cell death. Self-Validation: Measuring the Effective Concentration ( EC50​ ) in parallel with the Cytotoxic Concentration ( CC50​ ) establishes the Therapeutic Index (TI). A high TI proves the biological effect is driven by specific target engagement rather than basal toxicity.

• Cell Seeding: Seed target cells (e.g., Vero E6 or A549) in two parallel 96-well plates at 2×104 cells/well. Incubate overnight.

• Compound Treatment: Treat both plates with the nitrile derivative in a dose-response format.

• Challenge & Readout:

  • Plate 1 (Efficacy): Infect with the target virus or stimulate the target pathway. After 48 hours, quantify the viral load or pathway biomarker to determine the EC50​ .

  • Plate 2 (Cytotoxicity): Leave uninfected. After 48 hours, add CellTiter-Glo reagent to measure intracellular ATP levels (a proxy for cell viability) to determine the CC50​ .

• Validation: Calculate the Therapeutic Index ( TI=CC50​/EC50​ ). A TI > 10 is required to validate the derivative as a viable lead candidate.

References

• Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases Source: Molecules (via PubMed Central) URL:[Link]

• Nitriles: an attractive approach to the development of covalent inhibitors Source: RSC Medicinal Chemistry (via PubMed Central) URL:[Link]

• Mechanistic Insights into Nitrile and Alkyne Covalent Inhibitors of the SARS-CoV-2 Main Protease Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

• Computer-aided drug design of novel nirmatrelvir analogs inhibiting main protease of Coronavirus SARS-CoV-2 Source: ResearchGate URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(2-Oxopiperidin-1-yl)propanenitrile

Handling 3-(2-Oxopiperidin-1-yl)propanenitrile (CAS: 73186-30-8) requires a rigorous, scientifically grounded approach to personal protective equipment (PPE) and operational logistics. As a semi-solid or oil at room temperature, this compound presents unique handling challenges, particularly regarding dermal exposure and aerosolization risks.

Because this chemical contains a reactive nitrile group attached to a piperidone ring, it must be treated with the highest level of precaution. Aliphatic nitriles can be absorbed through the skin and metabolized in the liver to release cyanide, often leading to a delayed onset of systemic toxicity[1]. Consequently, standard laboratory safety protocols must be elevated to prevent any possibility of exposure.

Mechanistic Risk Assessment & Causality

To design a self-validating safety protocol, we must first understand the physical and chemical behavior of 3-(2-Oxopiperidin-1-yl)propanenitrile:

• Physical State: It exists as a yellow to pale yellow semi-solid or oil with a boiling point of 147 °C at 2.5 Torr[2][3]. While its vapor pressure at room temperature is relatively low, any heating, vigorous stirring, or sonication can generate hazardous aerosols.

• Dermal Permeation (The Glove Paradox): It is a common misconception that standard nitrile examination gloves provide universal protection against all chemicals. In reality, organic nitrile compounds and monomers can rapidly permeate thin (4-5 mil) disposable nitrile gloves, sometimes achieving breakthrough in under 5 minutes[4][5]. Therefore, a single layer of standard nitrile is insufficient for continuous handling.

• Systemic Toxicity: Direct dermal contact or inhalation of nitrile aerosols can lead to irritation, inflammation, and potential metabolic conversion to cyanide[1]. Symptoms of exposure may be delayed for several hours, making immediate physical barriers the only reliable defense.

Quantitative PPE Selection Matrix

Based on the hazard profile and OSHA’s Personal Protective Equipment Standard (29 CFR 1910.132)[6], the following PPE matrix summarizes the mandatory gear for handling this compound.

PPE Category	Material & Specification	Protection Level / Breakthrough	Causality & Justification
Primary Gloves (Inner)	Disposable Nitrile (4-5 mil)	< 5 minutes (Splash only)	Provides baseline dexterity and a secondary barrier if the outer glove is breached[5].
Secondary Gloves (Outer)	Heavy-duty Nitrile (>8 mil) or Butyl Rubber	> 30 minutes (Extended contact)	Prevents rapid permeation of organic nitriles. Must be removed immediately if visibly contaminated[5][6].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	High impact & splash resistance	Prevents ocular absorption of aerosolized oils or accidental splashes during transfer[7].
Body Protection	Flame-resistant (FR) or standard full-length lab coat	N/A (Physical barrier)	Protects against spills. Must be combined with long pants and closed-toe, non-porous shoes[8].
Respiratory	Chemical Fume Hood (Face velocity: 80-120 fpm)	Inhalation barrier	Captures aerosols generated during the manipulation of the semi-solid/oil[7][9].

Operational Workflow: Handling & Transfer

To ensure trustworthiness, the following protocol is designed as a self-validating system . Each step includes a verification check to ensure the safety barrier remains intact before proceeding to the next phase of the experiment.

Protocol 1: Safe Transfer of 3-(2-Oxopiperidin-1-yl)propanenitrile

• Preparation & Verification:

  • Verify the chemical fume hood is operational (check the flow monitor for 80-120 fpm).

  • Clear the hood of unnecessary clutter to prevent snagging and ensure laminar airflow[9].

• PPE Donning (Double-Glove Technique):

  • Wash and dry hands completely.

  • Don the inner layer of 4-5 mil nitrile gloves. Validation: Interlock fingers to check for micro-tears.

  • Don the outer layer of >8 mil heavy-duty nitrile or butyl rubber gloves.

  • Put on chemical splash goggles and a fully buttoned lab coat[7][8].

• Chemical Manipulation:

  • Place the sealed container of 3-(2-Oxopiperidin-1-yl)propanenitrile inside the fume hood.

  • Since it is a semi-solid/oil, use a dedicated, chemically inert positive-displacement pipette or a stainless-steel spatula for transfer. Do not use standard air-displacement pipettes, as the oil's viscosity will cause inaccurate dispensing and potential dripping.

• Immediate Doffing & Decontamination:

  • Once the transfer is complete and the primary container is sealed, assume the outer gloves are contaminated.

  • Validation: Carefully remove the outer gloves using the "beak method" (pulling from the cuff so the glove turns inside out) to avoid touching the exterior[5].

  • Dispose of the outer gloves in a designated hazardous waste bin.

  • Use the clean inner gloves to handle the sealed reaction vessel, then doff the inner gloves and wash hands thoroughly with soap and water[5].

Visualizing the Safety Lifecycle

The following diagram illustrates the logical relationship between hazard assessment, PPE utilization, and disposal when working with this specific nitrile compound.

Workflow for handling 3-(2-Oxopiperidin-1-yl)propanenitrile and PPE lifecycle.

Spill Response and Disposal Plan

Because the compound is an oil/semi-solid, it will not evaporate quickly if spilled, creating a persistent contact hazard.

Protocol 2: Spill Containment

• Isolate the Area: If the spill occurs outside the fume hood, immediately alert lab personnel and restrict access. If inside the hood, leave the sash down and the exhaust running.

• Upgrade PPE: If the spill is larger than 50 mL, upgrade to heavy-duty butyl rubber gloves and a chemical-resistant apron over the lab coat[6].

• Containment: Do not use water, as this may spread the oil. Surround the spill with an inert, absorbent material (e.g., vermiculite, dry sand, or proprietary chemical spill pads).

• Collection: Use a non-sparking scoop to collect the absorbed mixture. Place it into a compatible, sealable high-density polyethylene (HDPE) hazardous waste container.

• Decontamination: Wash the spill surface with a strong detergent and water to remove residual oil, absorbing the wash liquid with paper towels and adding them to the hazardous waste container.

• Disposal: Label the container clearly as "Hazardous Waste: Toxic Organic Nitrile (3-(2-Oxopiperidin-1-yl)propanenitrile)" and arrange for collection by your institution's Environmental Health and Safety (EHS) department. Never mix nitrile waste with strong acids, as this can generate lethal hydrogen cyanide gas[6].

References

• Phenomenex. "Lab Hazards: Common Risks and How to Avoid Them". Phenomenex Blog. Available at:[Link]

• Louisiana State University (LSU). "Standard Operating Procedures for Chemical Safety". LSU EHS. Available at: [Link]

• National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory". NCBI Bookshelf. Available at:[Link]

• Temple University. "General Guidance on PPE & Hazard Assessments for Lab". Temple EHRS. Available at:[Link]

• University of Pennsylvania. "Fact Sheet: Disposable Nitrile Gloves in Chemical Labs". PennEHRS. Available at:[Link]

• Science.gov. "Nitrile rubber gloves: Permeation and Breakthrough Studies". Science.gov Topics. Available at:[Link]

• JoDrugs. "Adiponitrile and Aliphatic Nitrile Toxicity". JoDrugs Toxicology. Available at:[Link]

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• 6. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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